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Compound of Interest

Compound Name: 2-Benzimidazolethiol-d4

Cat. No.: B562739 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

characterization, and potential applications of 2-Benzimidazolethiol-d4. This deuterated

analog of 2-mercaptobenzimidazole is a valuable tool in various research and development

settings, particularly in pharmacokinetic studies and as an internal standard for analytical

applications.

Core Chemical Properties
2-Benzimidazolethiol-d4, also known as 2-Mercaptobenzimidazole-d4, is a stable, isotopically

labeled form of 2-mercaptobenzimidazole where four hydrogen atoms on the benzene ring are

replaced with deuterium. This substitution results in a higher molecular weight compared to the

unlabeled compound, a key feature for its use in mass spectrometry-based assays.
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Property Value Source(s)

Molecular Formula C₇H₂D₄N₂S [1]

Molecular Weight 154.23 g/mol [1]

Exact Mass 154.0503 u [1]

CAS Number 931581-17-8 [2]

Synonyms

2-Mercaptobenzimidazole-

4,5,6,7-d4, Benzimidazole-2-

thiol-d4, o-Phenylenethiourea-

d4

[2]

Appearance White to off-white solid

Melting Point >300 °C

Isotopic Enrichment ≥98 atom % D [2]

Synthesis and Characterization
The synthesis of 2-Benzimidazolethiol-d4 typically involves the reaction of deuterated o-

phenylenediamine with a source of a thiocarbonyl group. While specific protocols for the

deuterated version are not readily published, established methods for the synthesis of 2-

mercaptobenzimidazole can be adapted.[3][4][5][6]

General Synthetic Approach
A common and adaptable method involves the reaction of o-phenylenediamine-d4 with carbon

disulfide in the presence of a base, such as potassium hydroxide, in an alcoholic solvent.
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Reactants

Process

o-Phenylenediamine-d4

Reaction in Ethanol

Carbon Disulfide (CS2) Potassium Hydroxide (KOH)

Acidification (e.g., with Acetic Acid)

2-Benzimidazolethiol-d4
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Drug Development Workflow

Lead Compound
(e.g., Benzimidazole Derivative)

Metabolic Profiling

Strategic Deuteration
at Metabolic Hotspots

In Vitro ADME Assays

In Vivo Pharmacokinetic Studies

Optimized Drug Candidate
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Metabolic Pathway Modification by Deuteration

Parent Drug (C-H)

Metabolite A
(Major, via C-H cleavage)

Fast Metabolism (CYP450)

Metabolite B
(Minor)

Slow Metabolism

Deuterated Drug (C-D)

Slowed Metabolism
(Kinetic Isotope Effect)

Metabolism may be shunted
to alternative pathways

Excretion

Increased direct excretion
of parent drug

Excretion
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b562739#2-benzimidazolethiol-d4-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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